4-HYDROXY-4-METHYL-2-PENTANONE-D12
4-HYDROXY-4-METHYL-2-PENTANONE-D12
Brand Name:
Vulcanchem
CAS No.:
114253-85-9
VCID:
VC0048227
InChI:
InChI=1S/C6H12O2/c1-5(7)4-6(2,3)8/h8H,4H2,1-3H3/i1D3,2D3,3D3,4D2,8D
SMILES:
CC(=O)CC(C)(C)O
Molecular Formula:
C6H12O2
Molecular Weight:
128.23 g/mol
4-HYDROXY-4-METHYL-2-PENTANONE-D12
CAS No.: 114253-85-9
Main Products
VCID: VC0048227
Molecular Formula: C6H12O2
Molecular Weight: 128.23 g/mol
| CAS No. | 114253-85-9 |
|---|---|
| Product Name | 4-HYDROXY-4-METHYL-2-PENTANONE-D12 |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 128.23 g/mol |
| IUPAC Name | 1,1,1,3,3,5,5,5-octadeuterio-4-deuteriooxy-4-(trideuteriomethyl)pentan-2-one |
| Standard InChI | InChI=1S/C6H12O2/c1-5(7)4-6(2,3)8/h8H,4H2,1-3H3/i1D3,2D3,3D3,4D2,8D |
| Standard InChIKey | SWXVUIWOUIDPGS-YDUIPVTMSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C(=O)C([2H])([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])O[2H] |
| SMILES | CC(=O)CC(C)(C)O |
| Canonical SMILES | CC(=O)CC(C)(C)O |
| PubChem Compound | 10701857 |
| Last Modified | Nov 11 2021 |
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